Cas no 1310293-36-7 (2-[2-(Azetidin-3-yloxy)ethyl]pyridine)
2-[2-(Azetidin-3-yloxy)ethyl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(azetidin-3-yloxy)ethyl]pyridine
- AKOS012078171
- EN300-1146318
- 1310293-36-7
- 2-[2-(Azetidin-3-yloxy)ethyl]pyridine
-
- Inchi: 1S/C10H14N2O/c1-2-5-12-9(3-1)4-6-13-10-7-11-8-10/h1-3,5,10-11H,4,6-8H2
- InChI Key: QIDSTRLKQKMUAU-UHFFFAOYSA-N
- SMILES: O(CCC1C=CC=CN=1)C1CNC1
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 34.2Ų
2-[2-(Azetidin-3-yloxy)ethyl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146318-0.05g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 0.05g |
$959.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-0.1g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 0.1g |
$1005.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-0.25g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 0.25g |
$1051.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-0.5g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 0.5g |
$1097.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-1.0g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-2.5g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 2.5g |
$2240.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-5.0g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1146318-10.0g |
2-[2-(azetidin-3-yloxy)ethyl]pyridine |
1310293-36-7 | 10g |
$4914.0 | 2023-06-09 |
2-[2-(Azetidin-3-yloxy)ethyl]pyridine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-[2-(Azetidin-3-yloxy)ethyl]pyridine
Introduction to 2-[2-(Azetidin-3-yloxy)ethyl]pyridine (CAS No. 1310293-36-7)
2-[2-(Azetidin-3-yloxy)ethyl]pyridine, with the CAS number 1310293-36-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an azetidine moiety, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular formula of 2-[2-(Azetidin-3-yloxy)ethyl]pyridine is C10H14N2O, and its molecular weight is approximately 178.22 g/mol. The compound's structure allows for a range of functional group modifications, which can be tailored to enhance its pharmacological properties, such as solubility, bioavailability, and target specificity.
In recent years, 2-[2-(Azetidin-3-yloxy)ethyl]pyridine has been extensively studied for its potential applications in the treatment of various diseases. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic disorders.
A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-[2-(Azetidin-3-yloxy)ethyl]pyridine-based compounds as selective agonists for the serotonin 5-HT4 receptor. This receptor is known to play a crucial role in gastrointestinal motility and cognitive function. The researchers demonstrated that these compounds exhibited high potency and selectivity, making them promising candidates for the development of new treatments for irritable bowel syndrome (IBS) and cognitive impairments associated with Alzheimer's disease.
Beyond its potential as a GPCR modulator, 2-[2-(Azetidin-3-yloxy)ethyl]pyridine has also shown promise in the field of cancer research. A 2020 study published in Cancer Research investigated the anti-proliferative effects of this compound on various cancer cell lines. The results indicated that 2-[2-(Azetidin-3-yloxy)ethyl]pyridine-derived compounds could effectively inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that further exploration of this compound's mechanisms could lead to new therapeutic strategies for cancer treatment.
In addition to its therapeutic applications, 2-[2-(Azetidin-3-yloxy)ethyl]pyridine has also been studied for its use as a synthetic intermediate in the production of other bioactive molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable building block in organic synthesis. For example, a recent study published in Organic Letters described a novel synthetic route to produce complex heterocyclic compounds using 2-[2-(Azetidin-3-yloxy)ethyl]pyridine as a key intermediate. This approach not only simplifies the synthesis process but also enhances the yield and purity of the final products.
The safety profile of 2-[2-(Azetidin-3-yloxy)ethyl]pyridine is another important aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its suitability for clinical use. Ongoing clinical trials are currently evaluating the safety and efficacy of 2-[2-(Azetidin-3-yloxy)ethyl]pyridine-based drugs in human subjects.
In conclusion, 2-[2-(Azetidin-3-yloxy)ethyl]pyridine (CAS No. 1310293-36-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting GPCRs, cancer cells, and other important biological targets. As research in this area continues to advance, it is likely that we will see more innovative uses of this compound in both drug discovery and synthetic chemistry.
1310293-36-7 (2-[2-(Azetidin-3-yloxy)ethyl]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)